Cas no 1058203-70-5 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide
• CAS No: 1058203-70-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6325681
• PubChem ID: 25851953
• Update Time: 2025-05-21

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)propanamide
• 1058203-70-5
• AKOS016470251
• N-(1-acetylindolin-6-yl)propionamide
• F5098-1044

• Inchi： 1S/C13H16N2O2/c1-3-13(17)14-11-5-4-10-6-7-15(9(2)16)12(10)8-11/h4-5,8H,3,6-7H2,1-2H3,(H,14,17)
• InChI Key： WSGYZWPSRHLSRA-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=C(C=CC=2CC1)NC(CC)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide

N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)Propanamide: A Comprehensive Overview

N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)Propanamide, also known by its CAS number 1058203-70-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The molecule's structure consists of an indole ring system with specific substituents that contribute to its unique properties and reactivity.

The indole moiety in N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)Propanamide is a key structural feature that plays a crucial role in its biological interactions. Indole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted the importance of the acetyl group attached to the indole ring, which enhances the compound's stability and bioavailability. Additionally, the propanamide substituent at the 6-position of the indole ring further modulates the compound's pharmacokinetic properties and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)Propanamide. Researchers have developed novel methodologies that utilize catalytic asymmetric synthesis and green chemistry principles to produce this compound in high yields and with excellent stereochemical control. These methods not only improve the scalability of the synthesis but also reduce the environmental impact associated with traditional synthetic routes.

The biological activity of N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)Propanamide has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammation markers observed in animal models. Furthermore, this compound has shown promising results in modulating cellular signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)Propanamide has also found utility in agrochemicals and materials science. Its ability to act as a growth regulator for plants has led to its exploration as a potential candidate for enhancing crop yield under stress conditions. In materials science, this compound has been incorporated into polymer systems to improve their mechanical properties and thermal stability.

Despite its numerous applications, further research is required to fully elucidate the mechanisms underlying its biological activities. Ongoing studies are focused on understanding the molecular interactions of N-(1-Acetyl-2,3-Dihydro-1H-indolyl)propanamide with various biological targets at atomic resolution. Additionally, efforts are being made to optimize its pharmacokinetic profile for clinical use through structure-based drug design and medicinal chemistry approaches.

In conclusion, N-(1-Acetyl-2,3-Dihydro-1H-indolyl)propanamide represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and promising biological properties make it a valuable tool for researchers in academia and industry alike. As research continues to uncover new insights into its mechanisms and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.